molecular formula C6H9F3N2O3S B8314799 N-ethylimidazole trifluoromethanesulfonate

N-ethylimidazole trifluoromethanesulfonate

Cat. No. B8314799
M. Wt: 246.21 g/mol
InChI Key: DGYKKGMGSMEAGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-ethylimidazole trifluoromethanesulfonate is a useful research compound. Its molecular formula is C6H9F3N2O3S and its molecular weight is 246.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-ethylimidazole trifluoromethanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-ethylimidazole trifluoromethanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C6H9F3N2O3S

Molecular Weight

246.21 g/mol

IUPAC Name

3-ethyl-1H-imidazol-3-ium;trifluoromethanesulfonate

InChI

InChI=1S/C5H8N2.CHF3O3S/c1-2-7-4-3-6-5-7;2-1(3,4)8(5,6)7/h3-5H,2H2,1H3;(H,5,6,7)

InChI Key

DGYKKGMGSMEAGR-UHFFFAOYSA-N

Canonical SMILES

CC[N+]1=CNC=C1.C(F)(F)(F)S(=O)(=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 16 g of N-ethylimidazole in 20 ml of ethanol was added dropwise 25 g of trifluoromethanesulfonic acid at 0° C. After returning to room temperature, the solution was stirred overnight and dried in vacuo at 60° C. for 16 hours to give N-ethylimidazolium trifluoromethanesulfonate (hereinafter referred to as EtIm+TfS−) as a colorless transparent liquid. The melting point of the resulting salt (literature value: 7.8° C.,) was measured by DSC analysis. As a result, endothermic peaks were observed at 6.3° C. and 21.0° C.
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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